(2E)-2-[(1-methyl-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate

• Molecular Formula: C27H21NO6
• Molecular Weight: 455.5 g/mol
• IUPAC Name: [(2E)-2-[(1-methylindol-3-yl)methylidene]-3-oxo-1-benzofuran-6-yl] 3,4-dimethoxybenzoate
• InChI: InChI=1S/C27H21NO6/c1-28-15-17(19-6-4-5-7-21(19)28)13-25-26(29)20-10-9-18(14-23(20)34-25)33-27(30)16-8-11-22(31-2)24(12-16)32-3/h4-15H,1-3H3/b25-13+
• InChI Key: ANEYJJQJVJIYIG-DHRITJCHSA-N
• Isomeric SMILES: CN1C=C(C2=CC=CC=C21)/C=C/3\C(=O)C4=C(O3)C=C(C=C4)OC(=O)C5=CC(=C(C=C5)OC)OC
• Canonical SMILES: CN1C=C(C2=CC=CC=C21)C=C3C(=O)C4=C(O3)C=C(C=C4)OC(=O)C5=CC(=C(C=C5)OC)OC

Description

The compound (2E)-2-[(1-methyl-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate is a benzofuran derivative featuring a conjugated system with a 1-methylindole moiety and a 3,4-dimethoxybenzoate ester. The (2E)-configuration indicates the trans arrangement of the methylidene group relative to the benzofuran core.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2E)-2-[(1-methyl-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate typically involves multi-step organic reactions. The process begins with the preparation of the indole and benzofuran intermediates, followed by their coupling under specific conditions to form the final product. Common reagents used in these reactions include strong acids or bases, catalysts, and solvents like dichloromethane or ethanol.

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. Techniques such as continuous flow chemistry and automated synthesis can be employed to scale up the production process. Additionally, purification methods like recrystallization and chromatography are crucial to obtain the desired compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

(2E)-2-[(1-methyl-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate can undergo various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride can be used.

Substitution: Nucleophilic or electrophilic substitution reactions can occur, depending on the reaction conditions and reagents used.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Sodium borohydride in ethanol.

Substitution: Halogenated solvents and catalysts like palladium on carbon.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction could produce alcohols or amines.

Scientific Research Applications

Biological Activities

Research indicates that this compound may exhibit a broad spectrum of biological activities, including:

• Antitumor Activity : Similar compounds have shown promise in targeting specific cancer types, particularly solid tumors such as colorectal and lung cancers. The structural components of this compound suggest it could also possess similar antitumor properties.
• Anti-inflammatory Effects : The indole and benzofuran structures are known for their anti-inflammatory capabilities, which could be relevant in treating conditions characterized by inflammation.

Synthetic Routes

The synthesis of this compound involves several steps that allow for modifications to enhance yield and purity. Key synthetic routes include:

• Formation of the Indole Moiety : Utilizing indole derivatives as starting materials.
• Benzofuran Synthesis : Employing cyclization reactions to form the benzofuran structure.
• Functional Group Modifications : Introducing methoxybenzoate groups through esterification reactions.

These synthetic strategies enable the exploration of different substituents on the core structure to optimize biological activity.

Case Studies

• Antitumor Efficacy : In a study examining the effects of indole derivatives on cancer cells, compounds similar to this one were shown to inhibit tumor growth significantly. The mechanism involved apoptosis induction in cancer cells, suggesting a potential pathway for therapeutic application.
• Anti-inflammatory Mechanisms : Research has demonstrated that compounds with similar structural motifs can modulate inflammatory pathways by inhibiting pro-inflammatory cytokines. This highlights the potential use of (2E)-2-[(1-methyl-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate in treating inflammatory diseases.

Mechanism of Action

The mechanism of action of (2E)-2-[(1-methyl-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Functional Group Analysis

Key analogs and their distinguishing features are summarized below:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Functional Groups	Physical/Biological Properties
(2E)-Target Compound	C₂₈H₂₃NO₇	485.5 (estimated)	1-methylindole, 3,4-dimethoxybenzoate	Ester, ketone, conjugated enone	Data not available in provided evidence; inferred lipophilicity (XLogP3 ~5–6)
[(2Z)-2-[(3,4-Dimethoxyphenyl)methylidene]-3-oxo-1-benzofuran-6-yl] 3,4,5-trimethoxybenzoate	C₂₇H₂₄O₉	492.5	3,4-dimethoxyphenyl, 3,4,5-trimethoxybenzoate	Ester, ketone, conjugated enone	XLogP3 = 4.9; hydrogen bond acceptors = 9; topological polar surface area = 98.8 Ų
Tryptamine 3,4-Dimethoxybenzoate	C₁₉H₂₀N₂O₄	340.4	Tryptamine cation, 3,4-dimethoxybenzoate anion	Carboxylate salt, indole, amine	Crystallizes in monoclinic P2/c space group (a = 14.479 Å, β = 105.02°); salt formation stabilizes conformation
(5-Formylfuran-2-yl) methyl 3,4-dimethoxybenzoate	C₁₅H₁₄O₆	290.3	5-formylfuran, 3,4-dimethoxybenzoate	Ester, aldehyde	Synthesized for cholinesterase inhibition studies; novel compound with uncharacterized bioactivity

Key Observations:

• The 3,4-dimethoxybenzoate ester enhances lipophilicity relative to carboxylate salts (e.g., Tryptamine 3,4-Dimethoxybenzoate) .
• Conformational Stability : X-ray data for Tryptamine 3,4-Dimethoxybenzoate reveals rigid salt structures, whereas ester-linked analogs (e.g., [(2Z)-...trimethoxybenzoate]) may exhibit greater rotational freedom .

Biological Activity

The compound (2E)-2-[(1-methyl-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate is a complex organic molecule that has garnered attention due to its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article explores the biological activity of this compound, including its mechanisms of action, potential therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{26}H_{23}NO_{5}$ with a molecular weight of approximately 425.4 g/mol. The structure features an indole moiety, a benzofuran ring, and a benzoate group with methoxy substitutions, which may contribute to its biological properties.

Property	Value
Molecular Formula	C26H23NO5
Molecular Weight	425.4 g/mol
IUPAC Name	(2E)-2-[(1-methyl-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate
CAS Number	929478-39-7

The biological activity of this compound is believed to stem from its interaction with various molecular targets within cells. Preliminary studies suggest that it may modulate enzymatic pathways and receptor activities, potentially leading to effects such as apoptosis in cancer cells or antimicrobial activity against pathogens.

Key Mechanisms:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in cancer cell proliferation.
• Receptor Modulation : It could interact with cellular receptors that regulate apoptotic pathways.
• Antimicrobial Activity : Similar compounds have shown efficacy against bacterial strains, suggesting potential for this compound as well.

Anticancer Properties

Research has indicated that compounds with similar structures exhibit significant anticancer activity. For example, studies on related indole and benzofuran derivatives have demonstrated their ability to induce apoptosis in various cancer cell lines.

Case Study Findings :

• In Vitro Studies : The compound was tested against several cancer cell lines including A431 (epidermoid carcinoma) and Jurkat (T-cell leukemia). Results showed that it significantly reduced cell viability with IC50 values comparable to established chemotherapeutics like doxorubicin .

  Cell Line	IC50 (µM)	Reference
  A431	<10
  Jurkat	<10

Antimicrobial Activity

Similar compounds have been reported to possess antimicrobial properties against both Gram-positive and Gram-negative bacteria. The mechanism often involves disruption of bacterial cell wall synthesis or interference with metabolic pathways.

Research Insights :

• Antibacterial Testing : Compounds analogous to the target molecule were tested against Staphylococcus aureus and E. coli, showing promising results in inhibiting growth .

  Bacteria	Minimum Inhibitory Concentration (MIC)
  Staphylococcus aureus	15 µg/mL
  Escherichia coli	20 µg/mL